Ethyl 4-oxo-4-[2-(pyrrolidinomethyl)phenyl]butyrate

• IUPAC Name: ethyl 4-oxo-4-[2-(pyrrolidin-1-ylmethyl)phenyl]butanoate
• InChI: InChI=1S/C17H23NO3/c1-2-21-17(20)10-9-16(19)15-8-4-3-7-14(15)13-18-11-5-6-12-18/h3-4,7-8H,2,5-6,9-13H2,1H3
• InChI Key: RWDMKNZAFAVZAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)C1=CC=CC=C1CN2CCCC2
• Molecular Formula: C17H23NO3
• DSSTOX Substance ID: DTXSID70643680
• Molecular Weight: 289.4 g/mol
• CAS No.: 898775-27-4

Description

Ethyl 4-oxo-4-[2-(pyrrolidinomethyl)phenyl]butyrate (EOPPB) is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of butyric acid, an organic acid with a variety of uses in the food, pharmaceutical and cosmetic industries. In recent years, EOPPB has been investigated for its possible role in a range of biological processes, such as gene expression, protein synthesis, and cell signaling.

Scientific Research Applications

Synthesis and Compound Development

• Synthesis Techniques : Research into the synthesis of similar compounds, such as ethyl 2-[4-(1-oxo-2-isoindolinyl) phenyl]butyrate, offers insights into novel synthetic methods for structurally related compounds, potentially including Ethyl 4-oxo-4-[2-(pyrrolidinomethyl)phenyl]butyrate (Wangze Song, 2001).

• Intermediate Compound Synthesis : The synthesis of R-2-hydroxy-4-phenyl ethyl butyrate, a key intermediate in the production of angiotension converting enzyme inhibitors, highlights the importance of related butyrate esters in pharmaceutical production (Li Li, 2003).

• Enzymatic Activity Enhancement : Studies on compounds such as ethyl 2,4-dioxo-4-(4-oxo-1-phenyl-1,4-dihydo-5H-pyrazolo[3,4-d]pyrimidin-5-yl)butanoate demonstrate potential applications in enhancing enzymatic activities, which could be relevant for this compound (Mohamed Abd, Gawaad Awas, 2008).

Pharmaceutical and Chemical Applications

• Chemosensor Development : Research on compounds like Ethyl(E)-4-(2-(3-methyl-4-((E)-phenyldiazenyl)-1H-pyrazol-5-yl)hydrazono)-5-oxo-2-phenyl-4.5-dihydro-1H-pyrrole-3-carboxylate, a colorimetric chemosensor, points to potential applications of this compound in sensory technologies (T. Aysha et al., 2021).

• Anticancer Research : The synthesis and evaluation of similar compounds for anticancer activities, such as ethyl 4-(3-(aryl)-1-phenyl-1H-pyrazol-4-yl)-2-oxo-6-(pyridin-3-yl)cyclohex-3-enecarboxylates, suggest a potential research direction for this compound in cancer treatment (Raquib Alam et al., 2016).

• Blood Platelet Aggregation Inhibition : Alkyl 4-(2-oxo-1,2,3,4-tetrahydro-6-quinolyloxy) butyrates and related compounds have been studied for their inhibitory activity against blood platelet aggregation, indicating a potential pharmacological application for this compound in cardiovascular health (T. Nishi et al., 1983).

Mechanism of Action

Target of Action

Ethyl 4-oxo-4-[2-(pyrrolidinomethyl)phenyl]butyrate is an aliphatic α-ketoester A related compound, ethyl 2-oxo-4-phenylbutyrate, has been used in the synthesis of ethyl ®-2-hydroxy-4-phenylbutanoate, an important chiral precursor for angiotensin-converting enzyme (ace) inhibitor . ACE plays a crucial role in the Renin-Angiotensin System (RAS), which regulates blood pressure.

Mode of Action

It’s known that α-ketoesters like this compound can undergo bioreduction to yield hydroxyesters . This process could potentially influence its interaction with its targets.

Pharmacokinetics

The bioreduction of α-ketoesters like this compound could potentially influence its bioavailability .

Action Environment

One study reported the effect of ionic liquid on the asymmetric reduction of a related compound, ethyl 2-oxo-4-phenylbutyrate, by saccharomyces cerevisiae . This suggests that environmental factors such as the presence of ionic liquids could potentially influence the action of similar compounds.